4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline

• IUPAC Name: 4-[(3,5-dimethylpyrazol-1-yl)methyl]aniline
• InChI: InChI=1S/C12H15N3/c1-9-7-10(2)15(14-9)8-11-3-5-12(13)6-4-11/h3-7H,8,13H2,1-2H3
• InChI Key: CHUSCRKGELSGLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(C=C2)N)C
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol

Description

“4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline” is a pyrazole-based ligand. Pyrazole and its derivatives can promote a unique coordination with metal ions, which can be used as a precursor for the development of metalloenzyme.

Synthesis Analysis

The synthesis of pyrazole-based ligands, including “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline”, involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine. Another method involves the alkylation process of pyrazoles with poly (bromomethyl) using t-BuOK/THF.

Molecular Structure Analysis

The molecular structure of “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline” and similar compounds has been determined using 1H-NMR, 13C-NMR, and IR spectroscopic data. The crystalline structure of one compound was completely determined by single-crystal X-ray diffraction.

Chemical Reactions Analysis

The ligands, including “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline”, provide one pyrazole sp2-nitrogen, one pyridine sp2-nitrogen, and one amine sp3-nitrogen, which were capable of coordinating to the metal. They have been found to be able to oxidize the catechol substrate.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

. . . .

Molecular Docking Studies

.

Synthesis of New Pyrazole Compounds

. .

Catalysts and Sensors

This compound is a versatile material used in scientific research. .

Pharmaceutical Synthesis

.

Anticancer Activity

.

Future Directions

The present ligands, including “4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline”, can be used as a model for further developments in catalytic processes relating to catecholase activity. They have various potential applications in the catalysis area but also in medicine or biomimetism studies.

Mechanism of Action

Target of Action

Pyrazole derivatives have been known to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

For instance, addition of H+ ions to pyrazoles results in the formation of pyrazolium ions which are less likely to experience electrophilic attack at carbon-4, but an electrophilic attack at carbon-3 is facilitated .

Biochemical Pathways

For instance, some pyrazole derivatives have been found to inhibit the enzyme acetylcholinesterase (AChE), which plays a crucial role in neurodegenerative disorders .

Pharmacokinetics

The molecular weight of the compound is 18724 g/mol , which is within the optimal range for oral bioavailability.

Result of Action

For instance, some pyrazole derivatives have been found to have preventive effects on myocardial injury following ischemia and reperfusion in patients with acute myocardial infarction .

Action Environment

Factors like molar ratio of oxidant-to-substrate, nature of ligand, metal ion, and counter-ion significantly influence the catalytic activities of some pyrazole derivatives .